Cas no 113458-71-2 (Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-)

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- structure
113458-71-2 structure
Product Name:Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
CAS No:113458-71-2
Molecular Formula:C17H17N7O4
Molecular Weight:383.36138
CID:234489
PubChem ID:3087155

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Properties

Names and Identifiers

    • Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl-
    • 6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
    • Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-
    • 3-Hydroxy-6,8-dimethyl-4a-(5-methyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2,8-dihydropyrimido[5,4-e][1,2,4]triazine-5,7(4aH,6H)-dione
    • 113458-71-2
    • Pyrimido(5,4-e)-1,2,4-triazine-3,5,7(6H)-trione, 2,4,4a,8-tetrahydro-4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-6,8-dimethyl-
    • DTXSID10921075
    • InChIKey: BAMVLBHHBHCNAL-UHFFFAOYSA-N
    • Inchi: InChI=1S/C17H17N7O4/c1-9-11(12(25)24(21-9)10-7-5-4-6-8-10)17-13(19-20-15(27)18-17)22(2)16(28)23(3)14(17)26/h4-8,21H,1-3H3,(H2,18,20,27)
    • SMILES: C1C=CC(N2NC(C)=C(C34C(=O)N(C)C(=O)N(C)C3=NNC(N4)=O)C2=O)=CC=1

Computed Properties

  • Exact Mass: 383.13441
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 383.13420205g/mol
  • Heavy Atom Count: 28
  • Complexity: 844
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 126.45

Pyrimido[5,4-e]-1,2,4-triazine-3,5,7(6H)-trione,4a-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-2,4,4a,8-tetrahydro-6,8-dimethyl- Related Literature

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